2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H12N4O2S/c1-8-3-2-4-9(5-8)14-11(18)7-19-12-15-10(17)6-13-16-12/h2-6H,7H2,1H3,(H,14,18)(H,15,16,17)
• InChI Key: YQBKCGHPNGQJMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=CC(=O)N2
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol

Description

2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as OTAVA-BB 120064 and is a member of the 1,2,4-triazine family of compounds. In

Scientific Research Applications

Antiviral Activity

A study on the synthesis and anti-HIV activity of Naphthalene derivatives, including compounds structurally related to "2-((5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide," demonstrated potent inhibitory effects against HIV-1 and HIV-2 in MT-4 cells. This research highlights the potential of these compounds in the development of new antiviral agents (Hamad et al., 2010).

Anticancer Activity

Another study focused on the synthesis and biological activity of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides. These compounds exhibited notable in vitro anticancer activity, with specific compounds showing selective influence on non-small cell lung and CNS cancer cell lines, suggesting their potential as therapeutic agents for cancer treatment (Berest et al., 2011).

Insecticidal Applications

Research into new heterocycles incorporating a thiadiazole moiety for insecticidal use against the cotton leafworm, Spodoptera littoralis, utilized related compounds as precursors. This study underlines the agricultural applications of these chemicals in controlling harmful pests (Fadda et al., 2017).

Material Science and Polymerization

A study on glycolonitrile oligomerization identified potential heterocycles on early Earth, contributing to the understanding of prebiotic chemistry and the origins of life. This research provides insights into the formation of complex organic molecules from simpler precursors (Arrhenius et al., 1997).

Antimicrobial Activity

The synthesis and biological evaluation of novel benzothiazole derivatives as potential anticonvulsant agents revealed that these compounds also possess antimicrobial properties. This dual functionality highlights the versatility of such compounds in medicinal applications (Liu et al., 2016).